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Compound of Interest

N,N-dimethylmorpholine-2-
Compound Name: ]
carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608

Get Quote

Executive Summary & Strategic Value

N,N-dimethylmorpholine-2-carboxamide (CAS: 1361115-06-1) is a functionalized
morpholine scaffold used primarily as a solubility-enhancing vector and a chiral probe in
Fragment-Based Drug Discovery (FBDD) and Lead Optimization.[1]

Unlike the standard morpholine ring, which is often used to cap molecules to improve metabolic
stability, the introduction of the N,N-dimethylcarboxamide moiety at the C2 position provides
three distinct advantages:

e Vectorization: It introduces a vector for growing the molecule into solvent-exposed regions of
a binding pocket without significantly increasing lipophilicity (LogD).

o Stereogenicity: The C2 position is chiral, allowing researchers to probe stereospecific
interactions within the protein active site.

e Physicochemical Modulation: The dimethylamide group acts as a hydrogen bond acceptor
(HBA) but not a donor (HBD), modulating the polar surface area (PSA) while maintaining
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high aqueous solubility.

Physicochemical Profile

The following data summarizes the properties of the free base and its hydrochloride salt,
derived from standard medicinal chemistry computational models and empirical observations.

Property Value | Description Impact on Drug Design

Low MW fragment (<200 Da).

Molecular Formula C7H14N202 1]
) Ideal for Fragment-Based Drug
Molecular Weight 158.20 g/mol _
Discovery (FBDD).[1]
Low lipophilicity; excellent for
cLogP -0.8t0-0.4 lowering the LogP of greasy
leads.[1]
) Good permeability profile; CNS
Topological PSA ~49 A2 _ _
active potential.[1]
The N4 amine is the primary
H-Bond Donors 1 (Secondary Amine) handle for coupling (SNAr,

Amide bond).

High capacity for water
H-Bond Acceptors 3 (Ether O, Amide O, N4) solubility and protein
interaction.[1]

Critical: Enantiomers often
Chirality C2 (R/S Enantiomers) show >100x potency

differences.[1]

Application Protocols
Workflow 1: Lead Optimization (Solubility Enhancement)

Context: A lead compound exhibits potent IC50 (<10 nM) but poor agueous solubility (<10 uM)
and high metabolic clearance due to a lipophilic core. Solution: Replace a terminal piperidine or
standard morpholine with N,N-dimethylmorpholine-2-carboxamide.[1]
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Mechanistic Rationale

The C2-carboxamide group disrupts the planarity of the ring and introduces a permanent
dipole. The N,N-dimethyl group prevents the amide from acting as a hydrogen bond donor,
reducing the desolvation penalty upon binding compared to a primary amide, while still
interacting with solvent water to boost solubility.

Workflow 2: Synthetic Incorporation

Since the N4 nitrogen is a secondary amine, DMMC is typically introduced via Nucleophilic
Aromatic Substitution (SNAr) or Amide Coupling.

Diagram: Strategic Incorporation Pathways

Core Scaffold If Aryl-Cl/F

(Aryl Halide / Acid) Path A: S_NAr

(Base, Heat)

f Carboxylic Acid
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(Reagent) J

Click to download full resolution via product page

Functionalized Lead
(Improved Solubility)

Caption: Decision tree for coupling DMMC to a drug core via SNAr or Amide Coupling.

Detailed Experimental Protocols
Protocol A: SNAr Coupling to Heteroaryl Chlorides

Obijective: Attach DMMC to a chloropyrimidine or chloropyridine core. Scale: 100 mg - 1 g.[1]
Reagents:
o Substrate: Heteroaryl Chloride (1.0 equiv)

» Reagent: N,N-dimethylmorpholine-2-carboxamide HCI (1.2 equiv)[1]
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» Base: Diisopropylethylamine (DIPEA) (3.0 equiv) or Cs2COs (2.0 equiv)
e Solvent: DMSO or NMP (anhydrous)
Step-by-Step Procedure:

e Preparation: In a microwave vial or round-bottom flask, dissolve the Heteroaryl Chloride in
DMSO (concentration ~0.2 M).

o Addition: Add the DMMC HCI salt followed by the base. Note: If using Carbonate bases,
ensure fine powder to maximize surface area.

e Reaction:
o Thermal: Heat to 80—-100°C for 4-12 hours. Monitor by LCMS.[2]
o Microwave: Heat to 120°C for 30—-60 minutes.

o Workup: Dilute the reaction mixture with EtOAc and wash with water (3x) and brine (1x) to
remove DMSO.

o Troubleshooting: If the product is highly polar (due to the amide), avoid aqueous
extraction. Instead, dilute with MeOH/DCM and load directly onto a reverse-phase C18
flash column.[1]

Purification: Flash chromatography (DCM:MeOH 0-10% gradient).

Protocol B: Chiral Resolution (If using racemic starting
material)

Objective: Separate (R) and (S) enantiomers of the DMMC-containing lead. Method:
Supercritical Fluid Chromatography (SFC).

Parameters:
e Column: Chiralpak AD-H or IC (4.6 x 250 mm, 5 pm).

¢ Co-Solvent: 20-40% Methanol with 0.1% Diethylamine (DEA).[1]
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e Flow Rate: 3-4 mL/min.[1]
e Detection: UV at 254 nm.

o Rationale: The amide group interacts strongly with the amylose/cellulose stationary phases,
typically providing excellent separation factors (a > 1.2).

Quality Control & Validation

Every synthesized batch must pass the following QC criteria before biological testing.

Test Method Acceptance Criteria

Diagnostic peaks: N-Me
groups (singlets/doublets ~2.8-

Identity 1H NMR (DMSO-d6) _
3.0 ppm), Chiral H at C2 (dd
~4.0 ppm).[1]

Purity LC-MS (UV 254) >95% area under curve.[1]

. . i >98% ee (for enantiopure

Chiral Purity Chiral SFC/HPLC )

studies).
] DMSO < 5000 ppm (Class 3
Residual Solvent GC-Headspace

limit).[1]

Mechanism of Action Visualization

The diagram below illustrates how DMMC modifies the binding properties of a drug scaffold.
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Caption: Mechanistic contribution of DMMC to the pharmacological profile of a lead compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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